Cas no 856847-94-4 (6-ethylpyridazin-3-amine)

• Product Name: 6-ethylpyridazin-3-amine
• CAS No: 856847-94-4
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD08704312
• CID: 717615
• PubChem ID: 45787809
• Update Time: 2025-06-26

6-ethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine,6-ethyl-
• 6-ethylpyridazin-3-amine
• 6-ETHYL-PYRIDAZIN-3-YLAMINE
• 3-Pyridazinamine,6-ethyl
• 3-Chloro-6-ethyl-pyridazine
• 3-Amino-6-ethylpyridazine
• 3-Pyridazinamine, 6-ethyl-
• AKOS006288810
• EN300-2984477
• SB12447
• CS-0184369
• DB-318123
• AT21731
• SCHEMBL11996541
• DTXSID50671688
• 856847-94-4

• MDL： MFCD08704312
• Inchi： 1S/C6H9N3/c1-2-5-3-4-6(7)9-8-5/h3-4H,2H2,1H3,(H2,7,9)
• InChI Key： JVRXNCNTXAJARI-UHFFFAOYSA-N
• SMILES： C1(N)=NN=C(CC)C=C1

Computed Properties

• Exact Mass: 142.03000
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 259.5±20.0 °C at 760 mmHg
• PSA: 25.78000
• LogP: 1.69240
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• pka: 5.41±0.10(Predicted)

6-ethylpyridazin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-ethylpyridazin-3-amine

6-ethylpyridazin-3-amine: An Overview of CAS No. 856847-94-4

6-ethylpyridazin-3-amine (CAS No. 856847-94-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, has shown promise in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 6-ethylpyridazin-3-amine.

The chemical structure of 6-ethylpyridazin-3-amine is defined by its pyridazine core with an ethyl group attached to the 6-position and an amino group at the 3-position. This arrangement imparts specific electronic and steric properties that contribute to its biological activity. The pyridazine ring is a six-membered heterocyclic compound with two nitrogen atoms, which can participate in various chemical reactions and interactions with biological targets.

The synthesis of 6-ethylpyridazin-3-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 6-chloropyridazin-3(2H)-one with ethylamine in the presence of a suitable base. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the cyclization of appropriate precursors under specific conditions to form the pyridazine ring. These synthetic methods have been optimized to improve yield and purity, making them suitable for large-scale production.

In recent years, 6-ethylpyridazin-3-amine has been extensively studied for its potential therapeutic applications. One area of particular interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors in the central nervous system (CNS), including serotonin and dopamine receptors. These interactions have led to investigations into its potential use in treating neurological disorders such as depression, anxiety, and Parkinson's disease.

Beyond its effects on neurotransmitter systems, 6-ethylpyridazin-3-amine has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that 6-ethylpyridazin-3-amine may have therapeutic potential in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 6-ethylpyridazin-3-amine are another important aspect of its evaluation as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate. Additionally, toxicological studies have indicated that 6-ethylpyridazin-3-amine is well-tolerated at therapeutic doses, with minimal side effects observed.

Clinical trials are currently underway to further evaluate the safety and efficacy of 6-ethylpyridazin-3-amine. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with preclinical findings. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

In conclusion, 6-ethylpyridazin-3-amine (CAS No. 856847-94-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical conditions.